(S)-Bromoenol lactone-d7

• Molecular Formula: C16H6BrD7O2
• Molecular Weight: 324.2
• InChI: InChI=1S/C16H13BrO2/c17-10-12-8-9-15(16(18)19-12)14-7-3-5-11-4-1-2-6-13(11)14/h1-7,10,15H,8-9H2/b12-10+/t15-/m0/s1/i1D,2D,3D,4D,5D,6D,7D
• InChI Key: BYUCSFWXCMTYOI-LJJQZJCESA-N
• SMILES: [2H]C1=C([2H])C([2H])=C2C(C([2H])=C([2H])C([2H])=C2[C@@]3([H])C(O/C(CC3)=C/Br)=O)=C1[2H]
• synonyms: (S)-BEL-d7

Description

(S)-Bromoenol lactone-d7 ((S)-BEL-d7) contains seven deuterium atoms at the 2, 3, 4, 5, 6, 7, and 8 positions. It is intended for use as an internal standard for the quantification of (S)-BEL by GC- or LC-mass spectrometry (MS). The phospholipases are an extensive family of lipid hydrolases that function in cell signaling, digestion, membrane remodeling, and as venom components. The calcium-independent phospholipase A2 (iPLA2) are a PLA2 subfamily closely associated with the release of arachidonic acid in response to physiologic stimuli. (S)-Bromoenol lactone ((S)-BEL) is an irreversible, chiral, mechanism-based inhibitor of iPLA2β that inhibits the vasopressin-induced release of arachidonate from cultured rat aortic smooth muscle (A10) cells with an IC50 value of 2 µM. (S)-BEL is more than 1,000-fold selective for iPLA2 versus cPLA2, and is 10-fold selective for iPLA2β versus iPLA2γ.

Scientific Research Applications

• Synthetic Chemistry Applications :

  • (S)-Bromoenol lactone-d7 is used in asymmetric bromolactonizations of alkynes, as demonstrated by Wilking et al. (2013). This process is facilitated using a commercially available catalyst and results in the production of bromoenol lactones with high yield and enantioselectivity. These lactones are valuable for constructing molecules with a tetrasubstituted alkene and a quaternary stereocenter (Wilking, Mueck‐Lichtenfeld, Daniliuc, & Hennecke, 2013).
  • Zhou et al. (2010) have developed an amino-thiocarbamate-catalyzed bromolactonization of unsaturated carboxylic acids, which is useful for synthesizing γ-lactones with high yield and enantioselectivity. This method has been applied in the enantioselective synthesis of VLA-4 antagonists (Zhou, Tan, Jiang, Chen, & Yeung, 2010).

• Biological Mechanisms :

  • Bromoenol lactone has been found to influence cellular processes. For instance, Fuentes et al. (2003) report that it promotes apoptosis in various cell lines, including human phagocyte and murine macrophage cells. Their study suggests that the inhibition of phosphatidate phosphohydrolase-1 (PAP-1), rather than calcium-independent phospholipase A2 (iPLA2), is involved in bromoenol lactone-induced cell death (Fuentes, Pérez, Nieto, Balsinde, & Balboa, 2003).
  • Leis and Windischhofer (2016) discuss the effects of bromoenol lactone on arachidonate dynamics and prostaglandin synthesis in murine osteoblastic cells. They found that inhibition by bromoenol lactone leads to arachidonic acid accumulation and enhanced prostaglandin E2 formation, followed by a decrease at higher concentrations due to induced oxidative stress (Leis & Windischhofer, 2016).

• Other Applications :

  • Bromoenol lactone has been used in studies related to membrane dynamics and cellular transport. For example, Schmidt et al. (2010) investigated its role in the formation of membrane tubules at the trans-Golgi network, finding that PLA2 enzymes, inhibited by bromoenol lactone, play a crucial role in the earliest steps of membrane tubule formation (Schmidt, Kalkofen, Donovan, & Brown, 2010).